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Executive Summary

Sodium triethylborohydride (NaBH(CzHs)3), a powerful and versatile reducing agent, is
widely utilized in synthetic chemistry. However, its utility is matched by its significant hazard
profile, most notably its pyrophoric nature—the tendency to spontaneously ignite upon contact
with air. This guide provides a comprehensive technical overview of the chemical principles
underlying this hazardous property, detailing its reactivity with air and moisture, the
thermodynamics driving these reactions, and the mechanisms of ignition. This document also
outlines experimental protocols for the safe handling and characterization of this reagent and
presents key data in a structured format to inform risk assessments and ensure safe laboratory
practices.

Introduction

Sodium triethylborohydride is an organoboron compound that is commercially available as a
solution, typically in toluene or tetrahydrofuran (THF).[1][2] Its high reactivity makes it an
effective reducing agent for a variety of functional groups in organic synthesis.[3] However, this
reactivity is also the source of its primary hazard: pyrophoricity. Understanding the fundamental
chemical and physical properties of sodium triethylborohydride is paramount for its safe
handling and effective use in research and development.
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Physicochemical and Hazardous Properties

A summary of the key physicochemical and hazardous properties of sodium
triethylborohydride is provided in Table 1. This information is critical for a foundational
understanding of the risks associated with this compound.

Property Value Source(s)
Chemical Formula NaBH(CzHs)s [1]
Molar Mass 121.99 g/mol

Colorless solid (often supplied
Appearance _ [1]
as a solution)

Pyrophoric; spontaneousl
Main Hazard ) y. P o P Y [1]
ignites in air.

o Reacts violently to release
Reactivity with Water
flammable gases.

H225, H261, H304, H314,
H336, H361d, H373, H412

GHS Hazard Statements

Table 1: Physicochemical and Hazardous Properties of Sodium Triethylborohydride

The Chemistry of Pyrophoricity: Reaction with Air

The spontaneous ignition of sodium triethylborohydride in air is a complex process driven by
a highly exothermic oxidation reaction. The mechanism is analogous to that of triethylborane,
involving a free-radical chain reaction.[4][5][6][7][8]

Initiation
The process begins with the reaction of sodium triethylborohydride with molecular oxygen,
leading to the formation of ethyl radicals (Ete).[8]

Initiation Step: EtsB-H-Na* + Oz — Et2B-H~Na* + EtOOe

Propagation
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The generated ethyl radical rapidly reacts with oxygen to form an ethylperoxy radical (EtOOs).
This radical then reacts with another molecule of sodium triethylborohydride to produce
diethyl(ethylperoxy)borane (Et2BOOEt) and a new ethyl radical, thus propagating the chain
reaction.[8]

Propagation Steps:
e Ete + O2 - EtOOe

e EtOO- + EtsB-H"Na* -~ Et2BOOEt + Ete + NaH

Thermodynamics

The strong thermodynamic driving force for this reaction is the formation of highly stable boron-
oxygen bonds at the expense of weaker boron-carbon bonds. The bond dissociation energy of
a B-O bond is significantly higher than that of a B-C bond, leading to a highly exothermic

reaction.
Bond Bond Dissociation Energy (kJ/mol)
B-C ~360-380
B-O ~520-809

Table 2: Comparison of Boron-Carbon and Boron-Oxygen Bond Energies

This large release of energy is sufficient to ignite the flammable organic components of the
molecule and any flammable solvent present.

Overall Reaction and Byproducts

The complete combustion of sodium triethylborohydride in the presence of excess oxygen
yields sodium borate, carbon dioxide, and water. Incomplete combustion can lead to the
formation of carbon monoxide and various boron oxides.

Balanced Combustion Equation (ldealized): 2 NaBH(C2Hs)3(l) + 21 O2(g) — Naz2B20a4(s) + 12
CO2(g) + 16 H20(9)

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.researchgate.net/publication/303708069_Understanding_Initiation_with_Triethylboron_and_Oxygen_The_Differences_between_Low-Oxygen_and_High-Oxygen_Regimes
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

The pyrophoric nature is a result of the rapid, uncontrolled nature of this oxidation process

upon exposure to air.

Autoignition Pathway of Sodium Triethylborohydride
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Autoignition mechanism of sodium triethylborohydride.

Reactivity with Water

Sodium triethylborohydride reacts violently with water and other protic solvents.[3] This
hydrolysis reaction is also highly exothermic and produces flammable hydrogen gas, which can
be ignited by the heat of the reaction, posing a significant fire and explosion hazard.

Hydrolysis Reaction

The reaction with water results in the formation of sodium hydroxide, triethylborane, and
hydrogen gas. The triethylborane can further hydrolyze to boric acid and ethane.

Initial Hydrolysis Reaction: NaBH(CzHs)s(s) + H20(I) - NaOH(aq) + B(CzHs)3(g) + Hz(g)
Further Hydrolysis of Triethylborane: B(CzHs)3(g) + 3 H20(I) — B(OH)s(aq) + 3 C2Hs(Q)

The production of flammable hydrogen and ethane gases in a highly exothermic process is the
basis for the "dangerous when wet" classification of this compound.
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Hydrolysis Pathway of Sodium Triethylborohydride
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Hydrolysis reaction of sodium triethylborohydride.

Experimental Protocols for Characterization

The following sections outline generalized experimental protocols for the characterization of the
pyrophoric nature of sodium triethylborohydride. These experiments should only be
conducted by trained personnel in a properly equipped laboratory with appropriate safety

measures in place.

Determination of Pyrophoricity (Qualitative)

This protocol is adapted from the EPA Method 1050 for pyrophoric liquids.
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Objective: To determine if sodium triethylborohydride ignites upon contact with air.

Materials:

Sodium triethylborohydride solution

Inert gas source (Argon or Nitrogen)

Dry porcelain cup or watch glass

Dry filter paper

Syringe and needle (oven-dried and cooled under inert gas)
Fume hood

Appropriate personal protective equipment (flame-retardant lab coat, safety goggles, face
shield, and appropriate gloves)

Class D fire extinguisher or dry sand

Procedure:

Work within a fume hood with the sash at the lowest practical position.
Purge all glassware and the syringe with an inert gas.
Place a dry porcelain cup in the fume hood.

Using a syringe, carefully draw a small amount (approximately 1-2 mL) of the sodium
triethylborohydride solution.

Expel the solution into the porcelain cup.
Observe for at least 5 minutes for any signs of ignition (flame, smoke, or glowing).

If no ignition occurs, place a piece of dry filter paper in the fume hood and dispense a few
drops of the solution onto it.
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e Observe for charring or ignition of the filter paper within 5 minutes.

e A positive result (ignition or charring) confirms the pyrophoric nature of the substance.

Calorimetric Measurement of Heat of Reaction with
Water

Objective: To quantify the heat released during the hydrolysis of sodium triethylborohydride.

Materials:

Reaction calorimeter (e.g., RC1)

« Inerted reaction vessel

e Syringe pump for controlled addition

e Temperature and pressure sensors

e Sodium triethylborohydride solution

o Degassed, deionized water

e Inert gas supply

Procedure:

e Ensure the reaction calorimeter is properly calibrated and inerted.
o Charge the reaction vessel with a known amount of degassed, deionized water.
e Bring the water to a stable, controlled temperature (e.g., 25 °C).

e Load a syringe with a known amount of the sodium triethylborohydride solution and place
it in the syringe pump.

» Start the controlled addition of the sodium triethylborohydride solution to the water at a
slow, constant rate.
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e Monitor and record the temperature and pressure changes within the reactor throughout the
addition and for a period after the addition is complete to ensure the reaction has gone to

completion.

e The heat of reaction can be calculated from the temperature change, the mass of the

reactants, and the heat capacity of the system.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Calorimetry

Inerted Reaction Calorimeter

Charge with Degassed Water

Stabilize Temperature Prepare Syringe with NaBH(C2Hs)3

Controlled Addition via Syringe Pump

Monitor Temperature and Pressure

Data Analysis

Calculate Heat of Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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